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Compound of Interest

Compound Name: (+)-Santolina alcohol

CAS No.: 35671-15-9

Cat. No.: B1590485

Get Quote

Executive Safety Summary
Substance: (+)-Santolina Alcohol (2,5-Dimethyl-2-vinyl-4-hexen-1-ol) Primary Hazard Class:

Combustible Liquid; Potential Irritant.[1] Operational Status:LEVEL 2 PRECAUTION. While

often listed as "Not Hazardous" under strict OSHA 2012 definitions due to limited toxicological

data, this substance is a volatile monoterpene. In the absence of comprehensive toxicity data,

it must be treated as a potential sensitizer and irritant, following the Precautionary Principle.

This guide defines the mandatory PPE and operational workflows required to maintain scientific

integrity and personnel safety during the handling of (+)-Santolina alcohol.[1][2]

Chemical Hazard & Risk Analysis
Before selecting PPE, we must understand the physicochemical drivers of risk.
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Property Value Operational Implication

Flash Point ~81°C (178°F)

Combustible. High risk if

heated or aerosolized near

ignition sources.[1]

Vapor Pressure ~0.26 hPa @ 20°C

Moderate volatility.[3][4]

Vapors can accumulate in

headspaces or unventilated

areas.[1]

Solubility Lipophilic (Alcohol soluble)

Rapid dermal absorption is

possible; permeates standard

latex gloves quickly.

Reactivity Unsaturated Monoterpene

Prone to oxidation. Old

samples may contain

peroxides, which are potent

sensitizers.

Expert Insight: Do not be complacent due to the lack of a "Skull and Crossbones" pictogram.

Terpene alcohols are notorious for becoming strong contact allergens upon oxidation.[1] Your

PPE is not just protecting you from the liquid, but from its oxidized byproducts.

Personal Protective Equipment (PPE) Matrix
The following matrix constitutes the minimum requirement for entering the exclusionary zone

where (+)-Santolina alcohol is handled.

Core PPE Requirements[1]
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Protection Zone Standard Specification Rationale & Causality

Ocular
Chemical Splash Goggles

(ANSI Z87.1 D3)

Safety glasses are insufficient.

[1] As a liquid terpene, a

splash can cause severe,

hard-to-rinse irritation due to

lipophilicity.[1]

Dermal (Hand)
Nitrile (Minimum 5 mil

thickness)

Breakthrough Logic: Terpenes

degrade latex. Nitrile provides

>15 min splash protection.[1]

[5] Protocol: Change gloves

immediately upon splash or

every 60 mins of use.

Dermal (Body)
Lab Coat (100% Cotton or

Nomex)

Synthetic blends can melt into

skin if a flash fire occurs (rare

but possible with combustible

terpenes).[1]

Respiratory
Fume Hood (Face Velocity 80-

100 fpm)

Primary control.[1] If hood is

unavailable, a half-face

respirator with Organic Vapor

(OV) cartridges is mandatory.

[1]

PPE Selection Logic (Decision Tree)
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Task Assessment

Open Vessel Handling?

Heating / Refluxing?

Yes

Standard PPE:
Nitrile Gloves + Lab Coat + Safety Glasses

No (Closed System)

Enhanced PPE:
Splash Goggles + Double Nitrile

No (Ambient Temp) Respiratory Control:
Fume Hood Required

Yes (>40°C)

Add

Click to download full resolution via product page

Figure 1: Logic flow for determining PPE escalation based on experimental conditions.

Operational Protocols
Pre-Operational Setup

Verify Ventilation: Ensure fume hood is active.

Glove Check: Inspect nitrile gloves for pinholes (air inflation test).[1]

Static Grounding: If transferring >500mL, ground the receiving vessel to prevent static

discharge, as terpenes can accumulate static charge.

Transfer and Weighing[1]
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The "Drop-Wise" Rule: When transferring (+)-Santolina alcohol, use a glass pipette or

chemically resistant syringe (glass/PE).[1] Avoid polystyrene pipettes, as terpenes can etch

certain plastics over time, leaching contaminants into your sample.

Weighing: Perform weighing inside the fume hood. If the balance is outside, transfer the

liquid into a tared, sealed vial inside the hood before moving to the balance.

Reaction Monitoring
When using (+)-Santolina alcohol as a reactant:

Temperature Control: Do not exceed 80°C (Flash Point limit) without an inert atmosphere

(Nitrogen/Argon).

Quenching: If the reaction generates heat, have a cooling bath ready. Hot terpene vapors are

significantly more penetrating to PPE than liquid.

Emergency Response & Spill Management
Exposure Response

Eye Contact: Flush immediately for 15 minutes.[1] Note: The oil will repel water; hold eyelids

open forcibly to ensure irrigation reaches the cornea.

Skin Contact: Wash with soap and water immediately. Do not use alcohol or acetone to clean

skin; this increases permeability and drives the terpene deeper into the dermis.

Spill Cleanup Workflow

1. Assess Volume
(<50mL vs >50mL)

Small Spill
(<50mL)

Large Spill
(>50mL)

Absorb with
Vermiculite/Pads

Evacuate Area
Call EHS

Clean Surface
(Soap + Water)

Dispose as
Chemical Waste
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Figure 2: Response protocol for spillage events. Note that >50mL spills of combustible liquids

require professional EHS intervention in many facilities.

Waste Disposal & Deactivation
Do not pour (+)-Santolina alcohol down the drain.[1] It is toxic to aquatic life and can disrupt

water treatment microorganisms.

Segregation: Collect in "Organic Solvents - Non-Halogenated" waste streams.

Container: High-density polyethylene (HDPE) or Glass.[1]

Labeling: Clearly mark as "Combustible Liquid" and "Irritant."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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